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Compound of Interest

1,1-Cyclohexanediacetic acid
Compound Name: ,
monoamide

Cat. No.: B184906

Essential Safety and Handling Guide for 1,1-
Cyclohexanediacetic Acid Monoamide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,1-Cyclohexanediacetic acid monoamide (CAS RN: 99189-60-
3). Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining
experimental integrity.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,1-Cyclohexanediacetic acid
monoamide is provided below. This information is critical for safe handling and storage.
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Property Value

Molecular Formula C10H17NO3[1][2]

Molecular Weight 199.25 g/mol [1][3]

Appearance White to off-white crystalline powder[4]
Melting Point 141-146 °CJ[1]

Sparingly soluble in water. Soluble in polar
Solubility organic solvents like methanol and

dimethylformamide.[4]

Storage Class Code 11 - Combustible Solids[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While comprehensive toxicological data for 1,1-Cyclohexanediacetic acid monoamide is
limited, it is prudent to handle it with care, assuming potential for irritation.[4] The following
table outlines the recommended PPE.
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PPE Category

Required Equipment

Specifications and Use

Eye Protection

Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)
or NIOSH (US) standards to
protect against dust particles

and splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves before use and
change them regularly, or
immediately if contaminated, to

prevent skin contact.

Respiratory Protection

Dust mask (N95 or higher) or

respirator

Recommended when handling
the powder outside of a fume
hood to avoid inhalation of
dust. For higher-level
protection, use a respirator
with appropriate cartridges
(e.g., OVIAG/P99).[4]

Body Protection

Laboratory coat

To protect skin and clothing

from accidental spills.

Foot Protection

Closed-toe shoes

Must be worn at all times in the

laboratory.

GHS Hazard Statements (Potential):

e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]

o H335: May cause respiratory irritation[3]

Operational Plan: Step-by-Step Handling Procedure

The following protocol outlines the safe handling of 1,1-Cyclohexanediacetic acid

monoamide for routine laboratory procedures such as weighing and dissolution.
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Experimental Protocol: Weighing and Dissolving a Solid Sample

e Preparation:

o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

o Don all required personal protective equipment as detailed in the PPE table.

o Have spill cleanup materials readily available.

» Weighing:

o Place a clean, tared weigh boat on an analytical balance.

o Carefully transfer the desired amount of 1,1-Cyclohexanediacetic acid monoamide to
the weigh boat using a clean spatula.

o Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

o Record the exact weight of the solid.

¢ Dissolution:

[¢]

Transfer the weighed solid to an appropriate flask or beaker.

[e]

Add the desired solvent (e.g., methanol, dimethylformamide) to the vessel.

[e]

If necessary, gently warm the solution on a hot plate with stirring in the fume hood to aid
dissolution.[5] Do not overheat.

[e]

Allow the solution to cool to room temperature before use.

e Post-Procedure:

o Tightly cap the stock solution and label it with the chemical name, concentration, date, and
your initials.

o Clean all equipment used in the procedure.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b184906?utm_src=pdf-body
https://web.williams.edu/wp-etc/chemistry/epeacock/EPL_AP_GREY/LABS/OrganicTi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Dispose of any contaminated materials according to the disposal plan.

o Wash hands thoroughly after completing the work.

First Aid and Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.[4]

Remove contaminated clothing and wash the
) affected area with soap and plenty of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact } ) ) ) )

eyelids occasionally. Seek immediate medical

attention.[4]

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[4]
For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
Spill in a sealed container for disposal. For large

spills, evacuate the area and contact emergency

services.

Disposal Plan

Proper disposal of 1,1-Cyclohexanediacetic acid monoamide and associated waste is
essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Offer to a licensed professional waste disposal
) ) service. The recommended method is
Unused/Surplus Solid Chemical o o o ]
incineration in a chemical incinerator equipped

with an afterburner and scrubber.

) ) Place in a designated, sealed waste container
Contaminated Labware (e.g., gloves, weigh ) ) o
and dispose of according to your institution's
boats) )
chemical waste procedures.

Rinse the container thoroughly with a suitable

] solvent. The rinsate should be collected as
Empty Containers ) )
chemical waste. Once clean, the container can

be disposed of as non-hazardous waste.

Collect in a designated, labeled waste container
Solutions for liquid chemical waste. Do not pour down the

drain.

Logical Workflow for Handling

The following diagram illustrates the key decision points and steps for the safe handling of 1,1-
Cyclohexanediacetic acid monoamide.
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Caption: Workflow for safe handling of 1,1-Cyclohexanediacetic acid monoamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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